ethyl 1-(3-acetylbenzyl)-4-benzyl-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(3-acetylphenyl)methyl]-4-benzylpiperidine-4-carboxylate
• InChI: InChI=1S/C24H29NO3/c1-3-28-23(27)24(17-20-8-5-4-6-9-20)12-14-25(15-13-24)18-21-10-7-11-22(16-21)19(2)26/h4-11,16H,3,12-15,17-18H2,1-2H3
• InChI Key: QYHYUIPEXGFEOH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC(=CC=C2)C(=O)C)CC3=CC=CC=C3
• Molecular Formula: C24H29NO3
• Molecular Weight: 379.5 g/mol

Description

Ethyl 1-(3-acetylbenzyl)-4-benzyl-4-piperidinecarboxylate, also known as EABP, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. EABP is a piperidine derivative with a unique chemical structure that has been shown to exhibit promising biological activities.

Mechanism of Action

The exact mechanism of action of ethyl 1-(3-acetylbenzyl)-4-benzyl-4-piperidinecarboxylate is not fully understood. However, it is believed to interact with various neurotransmitter systems in the brain, including the GABAergic and glutamatergic systems. This compound has also been shown to inhibit the activity of enzymes involved in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-(3-acetylbenzyl)-4-benzyl-4-piperidinecarboxylate in lab experiments is its unique chemical structure, which may provide insights into the development of new therapeutic agents. However, the limitations of this compound include its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research involving ethyl 1-(3-acetylbenzyl)-4-benzyl-4-piperidinecarboxylate. One area of interest is the development of new therapeutic agents based on the chemical structure of this compound. Another area of interest is the investigation of the potential side effects and toxicity of this compound in humans. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders.

Synthesis Methods

Ethyl 1-(3-acetylbenzyl)-4-benzyl-4-piperidinecarboxylate can be synthesized through a multi-step process involving the reaction of various chemical reagents. One method involves the reaction of piperidine, benzyl bromide, and ethyl 4-chloro-4-oxobutanoate to form the intermediate ethyl 1-benzyl-4-piperidinone-4-carboxylate. This intermediate can then be reacted with 3-acetylbenzaldehyde to form the final product, this compound.

Scientific Research Applications

Ethyl 1-(3-acetylbenzyl)-4-benzyl-4-piperidinecarboxylate has been the subject of several scientific studies due to its potential applications in medicinal chemistry. It has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. This compound has also been studied for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.